Cas no 2549010-73-1 (3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile)

3-[4-(Pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core functionalized with a carbonitrile group and a piperazine-linked pyrimidine moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The pyrimidine and piperazine groups enhance binding affinity to target receptors, while the electron-withdrawing carbonitrile group contributes to stability and reactivity. Its well-defined molecular architecture makes it suitable for medicinal chemistry research, including kinase inhibition studies. The compound’s high purity and consistent performance ensure reliability in synthetic workflows, supporting drug discovery and development efforts.
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile structure
2549010-73-1 structure
Product Name:3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
CAS No:2549010-73-1
MF:C13H13N7
MW:267.289220571518
CID:5312750
PubChem ID:154830544
Update Time:2025-06-08

3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
    • AKOS040709582
    • 2549010-73-1
    • F6619-5571
    • 3-[4-(4-Pyrimidinyl)-1-piperazinyl]-2-pyrazinecarbonitrile
    • Inchi: 1S/C13H13N7/c14-9-11-13(17-4-3-16-11)20-7-5-19(6-8-20)12-1-2-15-10-18-12/h1-4,10H,5-8H2
    • InChI Key: GMPYTXVVKJZIAB-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC=CN=C1N1CCN(C2C=CN=CN=2)CC1

Computed Properties

  • Exact Mass: 267.12324344g/mol
  • Monoisotopic Mass: 267.12324344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 525.9±50.0 °C(Predicted)
  • pka: 7.35±0.18(Predicted)

3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-5571-2μmol
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-5571-5μmol
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-5571-10μmol
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-5571-20μmol
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-5571-1mg
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
1mg
$81.0 2023-09-07
Life Chemicals
F6619-5571-2mg
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
2mg
$88.5 2023-09-07
Life Chemicals
F6619-5571-3mg
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
3mg
$94.5 2023-09-07
Life Chemicals
F6619-5571-4mg
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
4mg
$99.0 2023-09-07
Life Chemicals
F6619-5571-5mg
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
5mg
$103.5 2023-09-07
Life Chemicals
F6619-5571-10mg
3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
2549010-73-1
10mg
$118.5 2023-09-07

3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile Related Literature

Additional information on 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile

3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile (CAS No. 2549010-73-1): An Emerging Compound in Medicinal Chemistry

3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile (CAS No. 2549010-73-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 2549010-73-1, belongs to the class of pyrazine derivatives and has been extensively studied for its pharmacological activities, particularly in the context of central nervous system (CNS) disorders and cancer.

The molecular structure of 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is characterized by a pyrazine core linked to a piperazine ring, which is further substituted with a pyrimidine moiety. This intricate arrangement confers the compound with a high degree of structural flexibility and the ability to interact with multiple biological targets. The presence of the nitrile group at the 2-position of the pyrazine ring adds to its chemical reactivity and potential for forming hydrogen bonds, which are crucial for its biological activity.

Recent research has highlighted the multifaceted biological activities of 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile. One of the most promising areas of investigation is its potential as an anticonvulsant agent. Studies have shown that this compound exhibits significant anticonvulsant effects in various animal models of epilepsy, suggesting its potential for treating refractory seizures. The mechanism of action is believed to involve modulation of GABAergic and glutamatergic neurotransmission, which are key pathways in seizure control.

In addition to its anticonvulsant properties, 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile has also been explored for its anticancer activity. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest, as well as to disrupt angiogenesis and metastasis. These findings have sparked interest in further investigating this compound as a potential lead for developing new anticancer drugs.

The pharmacokinetic profile of 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile has also been studied in detail. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be required to enhance its pharmacological properties and reduce potential side effects. Ongoing studies are focusing on improving the solubility and stability of the compound to enhance its therapeutic efficacy.

In the realm of drug discovery, 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile has been identified as a promising scaffold for developing new therapeutic agents. Its unique structural features make it an attractive candidate for structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding interactions with various protein targets, providing valuable insights into its mechanism of action.

The safety profile of 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is another critical aspect that has been extensively evaluated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-[4-(pyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile (CAS No. 2549010-73-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to optimize its properties and explore its full therapeutic potential in various disease conditions.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd